4-chloro-N-(3-furoyl)-N-(4-methoxyphenyl)benzenesulfonamide

• Molecular Formula: C18H14ClNO5S
• Molecular Weight: 391.8 g/mol
• IUPAC Name: N-(4-chlorophenyl)sulfonyl-N-(4-methoxyphenyl)furan-3-carboxamide
• InChI: InChI=1S/C18H14ClNO5S/c1-24-16-6-4-15(5-7-16)20(18(21)13-10-11-25-12-13)26(22,23)17-8-2-14(19)3-9-17/h2-12H,1H3
• InChI Key: CTIKFGYBOLTWHN-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)N(C(=O)C2=COC=C2)S(=O)(=O)C3=CC=C(C=C3)Cl

Description

4-chloro-N-(3-furoyl)-N-(4-methoxyphenyl)benzenesulfonamide, also known as CFMS, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of sulfonamide derivatives and has been found to exhibit a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-chloro-N-(3-furoyl)-N-(4-methoxyphenyl)benzenesulfonamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes or proteins in the body. This inhibition can lead to changes in biochemical and physiological processes, resulting in the observed effects of this compound.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective properties. This compound has also been found to inhibit the activity of certain enzymes, such as carbonic anhydrase and acetylcholinesterase.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-chloro-N-(3-furoyl)-N-(4-methoxyphenyl)benzenesulfonamide in lab experiments is its ability to exhibit a wide range of biochemical and physiological effects. This makes it a valuable tool for researchers in various fields. However, one of the limitations of using this compound is its potential toxicity. Careful consideration must be given to the dosage and exposure time to ensure that the compound does not cause harm to the subjects being studied.

Future Directions

There are several potential future directions for research related to 4-chloro-N-(3-furoyl)-N-(4-methoxyphenyl)benzenesulfonamide. One area of interest is the development of new derivatives of this compound that exhibit even greater biochemical and physiological effects. Another area of interest is the investigation of the potential use of this compound in the treatment of various diseases, such as cancer and neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential toxicity.
Conclusion:
In conclusion, this compound is a valuable tool for researchers in various fields due to its wide range of biochemical and physiological effects. Its potential applications in the treatment of various diseases make it an area of interest for future research. However, careful consideration must be given to the potential toxicity of the compound to ensure that it does not cause harm to the subjects being studied.

Synthesis Methods

4-chloro-N-(3-furoyl)-N-(4-methoxyphenyl)benzenesulfonamide can be synthesized through a multi-step process that involves the reaction of 4-chlorobenzenesulfonyl chloride with 4-methoxyaniline to form 4-chloro-N-(4-methoxyphenyl)benzenesulfonamide. This intermediate product is then reacted with furoyl chloride to obtain the final product, this compound.

Scientific Research Applications

4-chloro-N-(3-furoyl)-N-(4-methoxyphenyl)benzenesulfonamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields. This compound has been used in studies related to cancer, inflammation, and neurodegenerative diseases.